Cas no 899982-72-0 (4-cyclopentyl(methyl)sulfamoyl-N-(4-methoxyphenyl)benzamide)

• Product name: 4-cyclopentyl(methyl)sulfamoyl-N-(4-methoxyphenyl)benzamide
• CAS No: 899982-72-0
• MF: C₂₀H₂₄N₂O₄S
• MW: 388.480564117432
• CID: 5491897
• PubChem ID: 7656057

4-cyclopentyl(methyl)sulfamoyl-N-(4-methoxyphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• SR-01000916163-1
• 4-[cyclopentyl(methyl)sulfamoyl]-N-(4-methoxyphenyl)benzamide
• SR-01000916163
• VU0492224-1
• 899982-72-0
• 4-(N-cyclopentyl-N-methylsulfamoyl)-N-(4-methoxyphenyl)benzamide
• F2768-0146
• AKOS024678955
• 4-cyclopentyl(methyl)sulfamoyl-N-(4-methoxyphenyl)benzamide

• Inchi： 1S/C20H24N2O4S/c1-22(17-5-3-4-6-17)27(24,25)19-13-7-15(8-14-19)20(23)21-16-9-11-18(26-2)12-10-16/h7-14,17H,3-6H2,1-2H3,(H,21,23)
• InChI Key： IYQOVXOIWGBNSO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2C=CC(=CC=2)OC)=O)=CC=1)(N(C)C1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 388.14567842g/mol
• Monoisotopic Mass: 388.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-cyclopentyl(methyl)sulfamoyl-N-(4-methoxyphenyl)benzamide

4-Cyclopentyl(methyl)sulfamoyl-N-(4-methoxyphenyl)benzamide (CAS No 899982-72-0)

The compound 4-cyclopentyl(methyl)sulfamoyl-N-(4-methoxyphenyl)benzamide, identified by the CAS registry number CAS No 899982-72-0, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzamide moiety with a cyclopentyl group and a methoxyphenyl substituent. The integration of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of sulfamoyl groups in drug design, particularly in the development of bioactive compounds. The presence of the cyclopentyl group in this compound enhances its stability and bioavailability, while the methoxyphenyl substituent contributes to its solubility and pharmacokinetic properties. These attributes make 4-cyclopentyl(methyl)sulfamoyl-N-(4-methoxyphenyl)benzamide a promising candidate for applications in medicinal chemistry, such as the design of novel therapeutic agents.

In terms of synthesis, this compound is typically derived from a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis pathway involves the reaction of a sulfamoyl chloride with an amine derivative, followed by coupling with the benzamide moiety. This process requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have further optimized the synthesis of such compounds, reducing production costs and improving scalability.

The structural complexity of 4-cyclopentyl(methyl)sulfamoyl-N-(4-methoxyphenyl)benzamide makes it an ideal candidate for studying molecular interactions in biological systems. Researchers have explored its potential as an inhibitor of key enzymes involved in metabolic pathways, such as kinases and proteases. Experimental data indicate that this compound exhibits moderate inhibitory activity against several enzyme targets, suggesting its potential role in the development of targeted therapies for diseases such as cancer and inflammatory disorders.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The combination of aromatic and aliphatic groups in its structure provides unique electronic properties, making it a candidate for use in advanced materials such as organic semiconductors and sensors. Recent studies have demonstrated its ability to form stable thin films with desirable electronic characteristics, opening new avenues for its application in nanotechnology.

The environmental impact of synthetic compounds like 4-cyclopentyl(methyl)sulfamoyl-N-(4-methoxyphenyl)benzamide has also been a topic of concern. Researchers have evaluated its biodegradability and toxicity profiles under various conditions. Initial findings suggest that this compound exhibits low toxicity to aquatic organisms, but further studies are required to assess its long-term environmental effects.

In conclusion, 4-cyclopentyl(methyl)sulfamoyl-N-(4-methoxyphenyl)benzamide (CAS No 899982-72-0) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool in both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in the advancement of science and technology.